Cas no 113899-36-8 (3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester)
3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester is a heterocyclic compound featuring a thiophene backbone substituted with an amino group at the 3-position and a nitro group at the 5-position, along with a methyl ester functionality at the 2-carboxylic acid position. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive amino and nitro groups allow for further derivatization, enabling the construction of complex molecular frameworks. The methyl ester enhances solubility and facilitates downstream reactions. The compound is valued for its stability and well-defined reactivity profile, making it suitable for precision applications in research and industrial chemistry.
113899-36-8 structure
Product Name:3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester
CAS No:113899-36-8
MF:C6H6N2O4S
MW:202.187839984894
CID:130326
PubChem ID:2808145
Update Time:2025-06-06
3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-amino-5-nitrothiophene-2-carboxylate
- 2-Thiophenecarboxylicacid, 3-amino-5-nitro-, methyl ester
- 3-AMino-5-nitro-thiophene-2-carboxylic acid Methyl ester
- 2-Thiophenecarboxylicacid,3-amino-5-nitro-,methylester(9CI)
- DTXSID90384568
- 3-Amino-5-nitrothiophene-2-carboxylic acid methyl ester
- 113899-36-8
- G11472
- CS-0216615
- 2-Thiophenecarboxylic acid, 3-amino-5-nitro-, methyl ester
- EN300-5255472
- methyl3-amino-5-nitrothiophene-2-carboxylate
- DB-334801
- 3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester
-
- Inchi： 1S/C6H6N2O4S/c1-12-6(9)5-3(7)2-4(13-5)8(10)11/h2H,7H2,1H3
- InChI Key： WUOQQUBKJDJZJY-UHFFFAOYSA-N
- SMILES： S1C(=CC(=C1C(=O)OC)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 202.00488
- Monoisotopic Mass: 202.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 126Ų
Experimental Properties
- PSA: 95.46
3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169005239-1g |
Methyl 3-amino-5-nitrothiophene-2-carboxylate |
113899-36-8 | 95% | 1g |
$221.76 | 2023-09-04 | |
| Chemenu | CM199794-5g |
methyl 3-amino-5-nitrothiophene-2-carboxylate |
113899-36-8 | 95% | 5g |
$777 | 2021-08-05 | |
| TRC | B404840-10mg |
3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester |
113899-36-8 | 10mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B404840-50mg |
3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester |
113899-36-8 | 50mg |
$ 115.00 | 2023-04-18 | ||
| TRC | B404840-100mg |
3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester |
113899-36-8 | 100mg |
$ 196.00 | 2023-04-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A927995-50mg |
3-AMino-5-nitro-thiophene-2-carboxylic acid Methyl ester |
113899-36-8 | 50mg |
￥1,134.00 | 2022-09-29 | ||
| Chemenu | CM199794-5g |
methyl 3-amino-5-nitrothiophene-2-carboxylate |
113899-36-8 | 95% | 5g |
$777 | 2023-01-19 | |
| Enamine | EN300-5255472-0.05g |
methyl 3-amino-5-nitrothiophene-2-carboxylate |
113899-36-8 | 95% | 0.05g |
$67.0 | 2023-05-26 | |
| Enamine | EN300-5255472-0.1g |
methyl 3-amino-5-nitrothiophene-2-carboxylate |
113899-36-8 | 95% | 0.1g |
$101.0 | 2023-05-26 | |
| Enamine | EN300-5255472-0.25g |
methyl 3-amino-5-nitrothiophene-2-carboxylate |
113899-36-8 | 95% | 0.25g |
$144.0 | 2023-05-26 |
3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
113899-36-8 (3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester) Related Products
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